Cas no 1310070-02-0 ((4-Methoxyphenyl)(4-nitrophenyl)iodonium tosylate)

• Product Name: (4-Methoxyphenyl)(4-nitrophenyl)iodonium tosylate
• CAS No: 1310070-02-0
• MF: C₂₀H₁₈INO₆S
• MW: 527.329496860504
• CID: 6967396
• PubChem ID: 161466063
• Update Time: 2025-08-13

(4-Methoxyphenyl)(4-nitrophenyl)iodonium tosylate Chemical and Physical Properties

Names and Identifiers

• (4-Methoxyphenyl)(4-nitrophenyl)iodonium tosylate
• 1310070-02-0
• DB-388961

• Inchi： 1S/C13H11INO3.C7H8O3S/c1-18-13-8-4-11(5-9-13)14-10-2-6-12(7-3-10)15(16)17;1-6-2-4-7(5-3-6)11(8,9)10/h2-9H,1H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： LEYVUOHLNHCSSD-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC(=CC=1)OC)C1C=CC(=CC=1)[N+](=O)[O-].S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 526.98996Da
• Monoisotopic Mass: 526.98996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų